Cas no 2411244-30-7 (2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide
• CAS No: 2411244-30-7
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 5862725
• PubChem ID: 146085823
• Update Time: 2025-07-17

2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(7-methoxy-1-benzofuran-2-yl)methyl]acetamide
• Z1562136850
• EN300-26587511
• 2411244-30-7
• 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide

• Inchi： 1S/C12H12ClNO3/c1-16-10-4-2-3-8-5-9(17-12(8)10)7-14-11(15)6-13/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key： IBOPOAMRVTZUFJ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=CC2C=CC=C(C=2O1)OC)=O

Computed Properties

• Exact Mass: 253.0505709g/mol
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.5Ų

Additional information on 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide

Introduction to 2-Chloro-N-(7-Methoxy-1-Benzofuran-2-yl)methylacetamide (CAS No. 2411244-30-7)

2-Chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide, with the CAS number 2411244-30-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloroacetamide moiety and a substituted benzofuran ring. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide can be represented as follows: C₁₃H₁₃ClNO₃. The presence of the chloro group and the methoxy-substituted benzofuran ring contributes to its stability and solubility properties, which are crucial for its potential use in drug development. Recent studies have focused on elucidating the pharmacological properties of this compound, particularly its interactions with biological targets and its efficacy in various disease models.

In the realm of medicinal chemistry, 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide has shown promise as a lead compound for the development of new therapeutic agents. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide have also been studied to assess its suitability for drug development. Initial results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for designing effective drug formulations. Additionally, toxicity studies have shown that 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide has low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The structural features of 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide, particularly the presence of the chloro group and the methoxy-substituted benzofuran ring, have been hypothesized to contribute to its biological activities. The chloro group may enhance the lipophilicity of the molecule, facilitating its cellular uptake and interaction with target proteins. The methoxy-substituted benzofuran ring, on the other hand, may confer additional stability and selectivity to the compound, enhancing its therapeutic index.

In conclusion, 2-chloro-N-(7-methoxy-1-benzofuran-2-yl)methylacetamide (CAS No. 2411244-30-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel drugs for treating inflammatory diseases and cancer.